Cas no 62644-15-9 (Thiourea, N-ethyl-N'-(3-fluorophenyl)-)

• Product Name: Thiourea, N-ethyl-N'-(3-fluorophenyl)-
• CAS No: 62644-15-9
• MF: C₉H₁₁FN₂S
• MW: 198.260443925858
• CID: 436657
• PubChem ID: 12273780
• Update Time: 2025-04-19

Thiourea, N-ethyl-N'-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-ethyl-N'-(3-fluorophenyl)-
• 1-ethyl-3-(3-fluorophenyl)thiourea
• AKOS003705300
• DTXSID60483552
• 62644-15-9

• Inchi： 1S/C9H11FN2S/c1-2-11-9(13)12-8-5-3-4-7(10)6-8/h3-6H,2H2,1H3,(H2,11,12,13)
• InChI Key： XBBRTADRJCXYFI-UHFFFAOYSA-N
• SMILES： S=C(NCC)NC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 198.06283
• Monoisotopic Mass: 198.06269769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06